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Compound of Interest

Compound Name: Europium(lll) chloride

Cat. No.: B157653

An In-depth Technical Guide to Europium(lll) Chloride: CAS Number, Safety, and Handling

Introduction

Europium(lll) chloride (EuCls) is an inorganic compound that serves as a crucial precursor in
the synthesis of other europium compounds.[1][2] It is available in both anhydrous and
hydrated forms, with the anhydrous compound appearing as a yellow solid and the
hexahydrate as a white, colorless crystalline solid.[1] Given its application in various research
fields, including the preparation of organometallic compounds and other europium salts, a
thorough understanding of its chemical properties and safety data is essential for researchers,
scientists, and drug development professionals.[1][2] This guide provides a comprehensive
overview of Europium(lll) chloride, focusing on its identification, safety protocols, and
handling procedures.

Chemical Identification and Physical Properties

Europium(lll) chloride is primarily available in two forms: anhydrous (EuCls) and hexahydrate
(EuCl3:6H20). The anhydrous form is highly hygroscopic and will readily absorb water to form
the hexahydrate.[1][2]

Table 1: Chemical Identifiers for Europium(lll) Chloride
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Anhydrous Europium(lil)

Europium(lll) Chloride

Identifier .

Chloride Hexahydrate
CAS Number 10025-76-0[1][3][4][5] 13759-92-7[1]
EC Number 233-040-4[1][5] 233-040-4
Molecular Formula EuClIs[1][3][5] EuCls - 6H20

Synonyms

Europium trichloride[4][5]

Europium chloride
hexahydrate, Europium

trichloride hexahydrate

Table 2: Physical and Chemical Properties of
Europium(lll) Chloride

Anhydrous Europium(lil)

Europium(lll) Chloride

Property .
Chloride Hexahydrate
Molar Mass 258.32 g/mol [1][3][5][6] 366.41 g/mol [1][2][7]
Yellow solid[1][2] or white to White, colorless crystalline
Appearance .
yellow powder[3] solid[1][7]
Melting Point 632 °C (decomposes)[1][2][7] Not applicable
Boiling Point Not available Not available
Solubility Soluble in water[1][2] Soluble in water[7]
Stable under standard
. N ) Stable under recommended
Stability conditions, but hygroscopic[7]

[8]

storage conditions[8]

Safety and Hazard Information

The classification of Europium(lll) chloride regarding its hazards varies across different

sources. While some aggregated GHS information indicates potential hazards, many individual

safety data sheets (SDS) classify it as not being a hazardous substance or mixture.[6][8][9][10]

It is crucial for users to consult the specific SDS provided by their supplier.
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Table 3: GHS Hazard Information for Europium(lil)

Chloride
Category Information
Pictograms Corrosive, Irritant, Environmental Hazard[6]
Signal Word Danger|[6]
H315: Causes skin irritation[6]H318: Causes
serious eye damage[6]H319: Causes serious
Hazard Statements eye irritation[6]H335: May cause respiratory

irritation[6]H411: Toxic to aquatic life with long
lasting effects[6]

P261, P264, P273, P280, P302+P352,

Precautionary Statements
P304+P340, P305+P351+P338, P391, P501[6]

Note: The GHS information is based on aggregated data and may not reflect the classification
on all safety data sheets, some of which state the compound does not meet the criteria for
classification.[6][9][11]

ble 4: Toxicoloaical [ ium(Il1) Chiorid

Test Result Species Reference

LD50 Oral 3527 mg/kg Mouse [12][13]

No-Observed-
Adverse-Effect Level 200 mg/kg-day Rat (subchronic, oral) [10]
(NOAEL)

Experimental Protocols
Preparation of Anhydrous Europium(lll) Chloride

Anhydrous EuCls is typically prepared from its hydrated form, as direct heating can lead to the
formation of an oxychloride.[1] A common laboratory-scale synthesis involves the "ammonium

chloride route".[1]
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 Starting Materials: Hydrated europium chloride (EuCls-6H20) or Europium(lll) oxide (Eu203).

e Procedure:

[¢]

Treat Eu20s with aqueous HCI to produce hydrated europium chloride (EuCls-6H20).[1]

[¢]

Mix the hydrated salt with an excess of ammonium chloride.

Heat the mixture carefully to 230 °C. This reaction forms the intermediate (NHa4)2[EuCls].[1]

[e]

The intermediate pentachloride is then thermally decomposed to yield anhydrous EuCls.[1]

o

[¢]

Alternatively, the hydrate can be heated with an excess of thionyl chloride for
approximately 15 hours to produce the anhydrous form.[2]

Safe Handling and Storage Protocol

Proper handling and storage are critical to ensure safety and maintain the integrity of the
compound.

e Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood to
minimize inhalation of dust.[7]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear approved safety glasses with side shields or safety goggles.[7]
o Skin Protection: Use chemical-resistant gloves.[7]

o Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-
approved respirator should be worn.[7]

e Handling Procedures:
o Avoid the formation of dust.[14]
o Avoid contact with skin, eyes, and clothing.[14]

o Do not eat, drink, or smoke in the handling area.
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o Wash hands thoroughly after handling.

e Storage:
o Keep the container tightly closed.[7][14]

o Store in a dry and well-ventilated place to protect from moisture, as the anhydrous form is
hygroscopic.[7][10]

o Store away from incompatible materials such as strong oxidizing agents.[7][8]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[10]
[14]

o Skin Contact: Wash the affected area immediately with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[10][14]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Get medical attention.[14]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if you feel unwell.[14]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of Europium(lil)
chloride, from hazard identification to response.

Caption: Logical workflow for handling Europium(lil) chloride safely.

Conclusion

Europium(lll) chloride is a valuable compound in scientific research. While its hazard
classification can be inconsistent across different safety data sheets, it is prudent to handle it
with care, employing appropriate personal protective equipment and engineering controls.
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Understanding its properties, potential hazards, and proper handling protocols is paramount for
ensuring a safe laboratory environment. Researchers should always refer to the specific safety
data sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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